molecular formula C12H20O3 B8438931 1-Ethyl-2-oxocyclohexanepropionic acid methyl ester

1-Ethyl-2-oxocyclohexanepropionic acid methyl ester

Cat. No. B8438931
M. Wt: 212.28 g/mol
InChI Key: LLCZQKCEMSNZHQ-UHFFFAOYSA-N
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Patent
US04057559

Procedure details

in the same manner but replacing 2-methylcyclohexanone with an equivalent amount of 2-ethylcyclohexanone or 2-propylcyclohexanone, 1-ethyl-2-oxocyclohexanepropionic acid methyl ester, bp 117° - 120° C/0.4mm, and 1-propyl-2-oxocyclohexanepropionic methyl ester, νmaxCHCl3 1735, 1700cm-1, are obtained, respectively.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
1-propyl-2-oxocyclohexanepropionic methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five

Identifiers

REACTION_CXSMILES
CC1CCCCC1=O.C(C1CCCCC1=O)C.C(C1CCCCC1=O)CC.[CH3:28][O:29][C:30](=[O:42])[CH2:31][CH2:32][C:33]1([CH2:40]C)[CH2:38][CH2:37][CH2:36][CH2:35][C:34]1=[O:39].COC(=O)CCC1(CCC)CCCCC1=O>>[CH3:28][O:29][C:30](=[O:42])[CH2:31][CH2:32][C:33]1([CH3:40])[CH2:38][CH2:37][CH2:36][CH2:35][C:34]1=[O:39]

Inputs

Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC1C(CCCC1)=O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)C1C(CCCC1)=O
Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC)C1C(CCCC1)=O
Step Four
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(CCC1(C(CCCC1)=O)CC)=O
Step Five
Name
1-propyl-2-oxocyclohexanepropionic methyl ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(CCC1(C(CCCC1)=O)CCC)=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
νmaxCHCl3 1735, 1700cm-1, are obtained

Outcomes

Product
Name
Type
Smiles
COC(CCC1(C(CCCC1)=O)C)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.